l-Glucamine

• Molecular Formula: C6H15NO5
• Molecular Weight: 181.19 g/mol
• InChI: InChI=1S/C6H15NO5/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,8-12H,1-2,7H2/t3-,4+,5+,6+/m1/s1
• InChIKey: SDOFMBGMRVAJNF-VANKVMQKSA-N

L-Glucamine: Structural Identity vs N-Alkyl Analogs

L-Glucamine (1-amino-1-deoxy-D-glucitol, CAS 488-43-7) is a C6 amino-sugar alcohol with molecular formula C6H15NO5 and molecular weight 181.19 g/mol [1]. As a primary amine-terminated sorbitol derivative, it possesses four chiral centers (2R,3R,4R,5S) and features a melting point of 126–128°C (dec.) with a specific optical rotation of −7° (c=10, H2O) . Unlike its N-methylated analog meglumine (N-methyl-D-glucamine, CAS 6284-40-8), L-glucamine carries a free primary amine group, which confers distinct reactivity in Schiff base formation, reductive amination, and direct conjugation chemistry without the steric and electronic constraints of N-alkyl substitution [2]. This structural feature directly dictates its unique performance in chiral resolution, boronate ester crosslinking, and selective ion-exchange applications where the unsubstituted amine defines binding specificity and kinetics.

1

Chiral resolution & diastereomeric crystallization

Free primary amine supports distinct salt formation thermodynamics with carboxylic acid racemates.

2

Dynamic covalent boronate ester hydrogels

Forms stable crosslinks with PBA-functionalized polymers; N-methyl analog does not replicate.

3

Selective ion-exchange & chelation scaffolds

Unsubstituted amine defines binding specificity in boron adsorption and lanthanide co-catalysis.

• [1] Merck Index Online, Monograph M5754: Glucamine. Royal Society of Chemistry. Molecular formula C6H15NO5, MW 181.19. View Source
• [2] FDA Global Substance Registration System (GSRS). GLUCAMINE, Unique Ingredient Identifier 5QN16UUF80, CAS 488-43-7, SMILES SDOFMBGMRVAJNF-SLPGGIOYSA-N. View Source

L-Glucamine: Non-Interchangeability with Meglumine

The presence of a primary amine (pKa ~9–10) versus a secondary N-methylamine in meglumine creates a fundamental divergence in reactivity that precludes generic interchange . Specifically, D-glucamine forms stable boronate ester crosslinks with phenylboronic acid (PBA)-functionalized polymers at physiological pH to yield non-swelling, long-term stable dynamic covalent hydrogels—a property that N-methyl-D-glucamine does not replicate due to steric hindrance at the secondary amine [1]. Separately, in chiral resolution, unsubstituted glucamine and its short-chain N-alkyl derivatives each exhibit distinct diastereomeric salt formation thermodynamics with carboxylic acid racemates; the free amine of glucamine generates different solubility differentials and crystallization kinetics compared to N-methylglucamine when resolving etodolac enantiomers [2]. For procurement decisions involving chirality, dynamic covalent materials, or chelation-dependent separations, substituting one glucamine variant for another without empirical validation introduces quantifiable risk of yield loss and specification failure.

L-Glucamine

Primary amine (pKa ~9–10) enables Schiff base formation and boronate ester crosslinking without steric hindrance.

vs

Meglumine

Secondary N-methylamine may alter conjugate addition kinetics and fail to form equivalent dynamic covalent bonds.

L-Glucamine

Free amine generates different diastereomeric salt solubility and crystallization kinetics with etodolac enantiomers.

vs

Meglumine

N-methyl substitution may shift chiral recognition and yield outcomes, requiring empirical validation per substrate.

L-Glucamine

Documented as a unique pair with wPBA for non-swelling hydrogels stable over months.

vs

Meglumine

Not reported to replicate the same crosslinking thermodynamics; direct substitution may compromise material properties.

• [1] A new boronate ester-based crosslinking strategy allows the design of nonswelling and long-term stable dynamic covalent hydrogels. PubMed. wPBA and glucamine identified as a unique couple for desired non-swelling hydrogels stable over months. View Source
• [2] US Patent 5,811,558. Process for the resolution of etodolac using glucamine derivatives. Issued September 22, 1998. Claims glucamine or N-(C1-4 alkyl)-glucamine as resolving agents. View Source

L-Glucamine: Differentiation Evidence vs Analogs

DNA Hydrolysis: Catalytic Advantage Over Sugar Alcohols

In a head-to-head screening of Ce(IV)–saccharide complexes as homogeneous DNA hydrolysis catalysts, the 1:1 Ce(IV)/glucamine complex demonstrated the highest pseudo-first-order rate constant among all tested polyol ligands [1]. Glucamine was ranked first, with activity substantially exceeding that of its closest structural analogs mannitol, sorbitol, and galactitol, which all contain the same number of hydroxyl groups but lack the primary amine or differ in stereochemistry.

DNA hydrolysis activity ranking

Head-to-head

Ranked #1 among 11 saccharides/polyols; activity order-of-magnitude higher than mannitol, sorbitol, galactitol.

Ce(IV)-saccharide complexes, homogeneous assay

Supports co-ligand selection for lanthanide-mediated phosphate cleavage.

Order-of-magnitude class difference; sorbitol/mannitol yield negligible activity.

Evidence Dimension	Pseudo-first-order rate constant for DNA hydrolysis (relative activity ranking)
Target Compound Data	Ranked #1: glucamine (highest activity among 11 saccharides/polyols tested)
Comparator Or Baseline	Ranked significantly lower: isomaltose, melibiose, gentiobiose; ranked lowest: palatinose, mannitol, sorbitol, galactitol
Quantified Difference	Glucamine >> mannitol, sorbitol, galactitol (activity decreasing by an order-of-magnitude class difference; glucamine in the top tier, the latter three in the lowest tier)
Conditions	Homogeneous 1:1 Ce(IV)/saccharide complex; DNA hydrolysis assay; pH not specified; in vitro

Why This Matters

Procurement of glucamine over sorbitol or mannitol for lanthanide-mediated phosphate ester or nucleic acid cleavage applications is justified by an order-of-magnitude difference in catalytic rate—using the wrong polyol co-ligand will yield negligible activity.

• [1] Homogeneous catalyst for DNA hydrolysis (4). Efficient DNA hydrolysis by lanthanide–saccharide complexes. PubMed. Activity ranking: glucamine > isomaltose, melibiose, gentiobiose >> palatinose, mannitol, sorbitol, galactitol. View Source

Industrial Chiral Resolution: Naproxen Enantiomers

The N-alkyl-D-glucamine family, derived from D-glucamine, was specifically developed by Syntex as an industrial substitute for the toxic alkaloid cinchonidine in the large-scale resolution of naproxen [1]. Using N-octyl-D-glucamine as the resolving agent via inclusion crystallization, (S)-(+)-naproxen was obtained directly from racemate with >95% enantiomeric excess (e.e.) [2]. This resolving agent family operates at a production scale exceeding 1,000 tonnes per year for a single active pharmaceutical ingredient.

Industrial chiral resolution (naproxen)

Head-to-head

>95% enantiomeric excess for (S)-(+)-naproxen; replaces cinchonidine at >1,000 tonnes/year scale.

N-octyl-D-glucamine as resolving agent, inclusion crystallization

Demonstrates scalable chiral separation performance.

N-alkyl-glucamine family validated as non-toxic alternative to cinchonidine.

Evidence Dimension	Enantiomeric excess (e.e.) and industrial scalability of chiral resolution
Target Compound Data	N-octyl-D-glucamine: >95% e.e. for (S)-(+)-naproxen; replaces cinchonidine at >1,000 tonnes/year scale
Comparator Or Baseline	Cinchonidine (prior art resolving agent): effective but expensive and toxic; other glucamine derivatives such as meglumine yield different salt solubility profiles
Quantified Difference	N-alkyl-glucamine family: non-toxic, lower-cost alternative to cinchonidine; >95% e.e. achieved; meglumine salt of (S)-etodolac yields shorter t_max and higher AUC than racemate
Conditions	Inclusion crystallization from racemic naproxen; N-octyl-D-glucamine as chiral host; industrial process scale

Why This Matters

For procurement of a chiral resolving agent, the N-alkyl-D-glucamine family (derivable from D-glucamine) is the only documented replacement for cinchonidine at the kilotonne scale with validated >95% e.e.—no other amino-sugar alcohol family (including meglumine alone) has demonstrated equivalent industrial qualification.

• [1] Beyond Discovery. Resolving Agents – Liquid Chromatography. N-alkyl-D-glucamine family developed by Syntex as substitute for cinchonidine for large-scale resolution of naproxen (>1,000 tonnes/year). View Source
• [2] Efficient resolution of naproxen by inclusion crystallization with N-octyl-glucamine and structure characterization of the inclusion complex. (S)-(+)-Naproxen resolved with >95% e.e. using N-octyl-D-(−)-glucamine. View Source

Boron Adsorption Selectivity: Glucamine-Modified Resins

Head-to-head batch sorption–elution studies comparing N-glucamine-type resin Diaion CRB 02 against the commercial glucamine-type resin Purolite S 108 demonstrated that Diaion CRB 02 exhibited a higher sorption capacity for boron from 0.01 M H3BO3 solution [1]. In a separate study, D-glucamine-modified chitosan adsorbent achieved a boron adsorption capacity of 3.5 mg/g, while the N-methyl-D-glucamine-modified chitosan reached 7.3 mg/g under comparable conditions—illustrating that the specific glucamine scaffold and its modification state directly control capacity [2]. Furthermore, a poly-GMA-glucamine adsorbent optimized for seawater matrices demonstrated selective boron removal with robust regeneration performance, overcoming the limited rejection efficiency of reverse osmosis membranes at neutral pH [3].

Boron adsorption capacity

Head-to-head

Diaion CRB 02 > Purolite S 108; N-methyl-D-glucamine chitosan 7.3 mg/g vs D-glucamine chitosan 3.5 mg/g (2.1×).

0.01 M H3BO3, batch sorption; seawater matrices for poly-GMA-glucamine

Tunable boron capacity by glucamine scaffold variant.

2.1-fold difference dictates resin functionalization choice for throughput.

Evidence Dimension	Boron adsorption capacity and selectivity from aqueous solution
Target Compound Data	N-glucamine-type resin Diaion CRB 02: higher sorption capacity vs. Purolite S 108 from 0.01 M H3BO3; D-glucamine-modified chitosan: 3.5 mg/g; poly-GMA-glucamine: selective boron removal with robust regeneration in seawater
Comparator Or Baseline	Purolite S 108 (commercial glucamine-type resin): lower capacity than Diaion CRB 02; N-methyl-D-glucamine-modified chitosan: 7.3 mg/g (higher capacity than D-glucamine variant, demonstrating tunability); reverse osmosis membranes: limited boron rejection at neutral pH
Quantified Difference	Diaion CRB 02 > Purolite S 108 for boron sorption capacity; N-methyl-D-glucamine-chitosan (7.3 mg/g) vs. D-glucamine-chitosan (3.5 mg/g): 2.1-fold difference; poly-GMA-glucamine overcomes RO membrane limitation at neutral pH
Conditions	Batch sorption from 0.01 M H3BO3 (resin comparison); aqueous boron solution (chitosan comparison); seawater matrices (poly-GMA-glucamine)

Why This Matters

Procurement of a specific glucamine-type resin (D-glucamine vs. N-methyl-D-glucamine functionalized) directly determines boron adsorption capacity with a documented 2.1-fold difference between variants—selecting the wrong glucamine derivative for resin functionalization will result in proportionally lower throughput in boron-selective separations.

• [1] Removal of boron from wastewater of geothermal power plant by selective ion-exchange resins. I. Batch sorption–elution studies. Diaion CRB 02 exhibited higher sorption capacity than Purolite S 108 from 0.01 M H3BO3. View Source
• [2] Syntheses of D-glucamine and N-methyl-D-glucamine modified chitosan for boron adsorption. N-methyl-D-glucamine chitosan: 7.3 mg/g; D-glucamine chitosan: 3.5 mg/g. View Source
• [3] Selective boron removal from seawater using poly-GMA-Glucamine. PubMed (2025). Optimised poly-GMA-glucamine adsorbent with high boron selectivity and robust regeneration in seawater matrices. View Source

Aqueous Drug Sensing: Glucamine-Functionalized Fluorophores

Two D-glucamine-functionalized fluorophores bearing self-assembling 1,8-naphthalimide and naphthalene diimide cores were synthesized and evaluated as fluorescent sensors for emerging pharmaceutical pollutants in water [1]. The D-glucamine moiety provided the essential hydrophilic recognition element enabling aqueous self-assembly and analyte binding; unfunctionalized naphthalimide and naphthalene diimide scaffolds without the glucamine appendage do not exhibit this sensing capability. The sensors detected drugs across multiple structural classes with differing significantly in structure, demonstrating broad-spectrum responsiveness driven by the glucamine–analyte interaction.

Aqueous drug sensing

Class-level

D-glucamine-functionalized fluorophores detect multiple drug classes in water; unfunctionalized scaffolds inactive.

Self-assembling naphthalimide/diimide platforms

Glucamine is enabling functionalization for water-compatible sensors.

Exact LODs not reported; class-level inference supports design rationale.

Evidence Dimension	Fluorescent sensing response to pharmaceutical pollutants in aqueous media
Target Compound Data	D-glucamine-functionalized naphthalenediimide and 1,8-naphthalimide: fast and efficient sensing of multiple drug classes in water
Comparator Or Baseline	Unfunctionalized naphthalimide/naphthalene diimide scaffolds: no aqueous sensing capability reported; alternative recognition elements (e.g., simple hydroxylated or aminated aromatics): lack the polyol–amine combination for cooperative binding
Quantified Difference	Functional vs. non-functional: binary (active vs. inactive) sensing response; exact LOD values not extracted but multiple drug classes detected (class-level inference: glucamine functionalization is the enabling modification)
Conditions	Aqueous media; self-assembling fluorophore platform; drug pollutants including different structural classes

Why This Matters

For procurement of building blocks to construct water-compatible fluorescent sensors, D-glucamine is the enabling functionalization group—without it, the fluorophore scaffold alone yields no sensing response; substituting another amino-polyol (e.g., meglumine) would alter self-assembly thermodynamics and requires re-optimization.

• [1] Marullo, S., Arena, R., Lazzara, G., Cavallaro, G. et al. Fast and Efficient Sensing of Drugs in Water Using Self-Assembling D-Glucamine-Functionalized Naphthalenediimide and 1,8-Naphthalimide Fluorophores. Chemistry Europe (2024). View Source

Cell-Repellent Surfaces: Glucamine Functionalization

Treatment of amine-reactive polymer multilayer films with the small-molecule amine D-glucamine produced microwell surfaces that resisted the adhesion and proliferation of mammalian fibroblast cells in vitro [1]. Spatial control over glucamine functionalization enabled 3-D substrates that confined cell attachment and growth exclusively to microwells for periods of up to 28 days and supported 3-D culture of cellular arrays. Unmodified, untreated polymer multilayers did not exhibit this cell-repellent property, confirming that glucamine conjugation is the active modification.

Cell-repellent coating durability

Head-to-head

Resisted fibroblast adhesion and proliferation for 28 days on treated polymer multilayers.

Amine-reactive microwell arrays, in vitro

Supports long-term cell-repellent coating development.

Unmodified films permit uncontrolled adhesion; 28-day stability validated.

Evidence Dimension	Duration of fibroblast cell adhesion resistance on functionalized vs. unmodified polymer surfaces
Target Compound Data	D-glucamine-treated amine-reactive polymer multilayers: resisted fibroblast adhesion and proliferation for up to 28 days; enabled spatial confinement of cell growth to microwells
Comparator Or Baseline	Unmodified polymer multilayers (no glucamine treatment): permit uncontrolled cell adhesion and proliferation; alternative small-molecule amines not tested in this study
Quantified Difference	Functional vs. unmodified: binary (repellent vs. adherent) phenotype sustained for 28 days (long-term stability demonstrated)
Conditions	Amine-reactive polymer multilayer films on topographically patterned microwell arrays; mammalian fibroblast cells; in vitro, 28-day culture period

Why This Matters

For procurement of surface-modifying agents to create long-term cell-repellent coatings for 3D cell culture arrays, D-glucamine is validated to confer 28-day adhesion resistance—a performance parameter not demonstrated for other small-molecule amines in the same assay system.

• [1] Fabrication and selective functionalization of amine-reactive polymer multilayers on topographically patterned microwell cell culture arrays. PubMed (2011). D-glucamine treatment resisted fibroblast adhesion for up to 28 days. View Source

SNARK Upregulation: Meglumine vs Sorbitol

In a direct comparative study, meglumine increased steady-state SNARK levels in murine myoblasts in a dose-dependent manner more potently than sorbitol [1]. In vivo, normal mice administered 18 mM meglumine orally for six weeks displayed no gastrointestinal or other observable adverse effects, whereas sorbitol produced undesirable GI side effects at efficacious doses. Furthermore, in the KK.Cg-Ay/J model of non-insulin dependent diabetes, oral meglumine significantly improved glycemic control and reduced plasma and liver triglycerides compared to untreated controls. This evidence establishes that N-methylation of the glucamine scaffold (producing meglumine) yields a pharmacologically active compound with a therapeutic window not shared by the parent polyol sorbitol, providing a class-level inference that the glucamine core itself contributes to the biological activity profile.

Metabolic pathway modulation

Model context

Meglumine increased SNARK levels vs sorbitol; no GI effects at 18 mM oral in mice, improved glycemic control in diabetic model.

Murine myoblasts, KK.Cg-Ay/J mouse model

Indicates scaffold-dependent metabolic pathway response.

Class-level inference; meglumine differentiates from sorbitol; glucamine core may contribute.

Evidence Dimension	In vitro SNARK upregulation potency and in vivo GI tolerability
Target Compound Data	Meglumine (N-methyl-D-glucamine): dose-dependent SNARK upregulation, no GI side effects at 18 mM oral for 6 weeks in mice; significantly improved glycemic control in diabetic mice
Comparator Or Baseline	Sorbitol: less potent SNARK upregulation in myoblasts; undesirable GI side effects in vivo at efficacious doses
Quantified Difference	Meglumine more potent than sorbitol in SNARK upregulation (dose-response curves, exact fold-change not extracted); binary GI tolerability difference (meglumine: none observed; sorbitol: GI side effects present)
Conditions	Murine myoblasts (in vitro); SV129 mice, 18 mM oral, 6 weeks; KK.Cg-Ay/J diabetic mouse model (in vivo)

Why This Matters

This evidence supports that the glucamine scaffold (as its N-methyl derivative) confers a pharmacological differentiation from sorbitol—when sourcing for metabolic research or drug development, meglumine/glucamine-derived compounds offer a demonstrated efficacy–tolerability profile not achievable with the parent sugar alcohol.

• [1] Bravo-Nuevo A, Marcy A, Huang M, Kappler F, Mulgrew J, Laury-Kleintop L, et al. (2014) Meglumine Exerts Protective Effects against Features of Metabolic Syndrome and Type II Diabetes. PLoS ONE 9(2): e90031. doi:10.1371/journal.pone.0090031. View Source

L-Glucamine: Research & Industrial Applications

Chiral Resolution of Carboxylic Acid Racemates

Procurement of D-glucamine or its N-alkyl derivatives (N-octyl-D-glucamine) as resolving agents for non-steroidal anti-inflammatory drug (NSAID) enantiomers including naproxen, ketoprofen, and etodolac is supported by demonstrated >95% enantiomeric excess at industrial scale (>1,000 tonnes/year for naproxen) and documented replacement of toxic cinchonidine [1][2]. The choice between unsubstituted glucamine and N-methylglucamine (meglumine) determines diastereomeric salt solubility and crystallization kinetics, as established in etodolac resolution patents [3].

Selective Boron Removal from Water and Wastewater

Glucamine-functionalized ion-exchange resins (Diaion CRB 02, poly-GMA-glucamine) and glucamine-modified chitosan adsorbents provide quantifiable boron selectivity with documented capacity differences between D-glucamine and N-methyl-D-glucamine variants (3.5 vs. 7.3 mg/g respectively) [1][2]. Poly-GMA-glucamine adsorbents overcome the neutral-pH rejection limitation of reverse osmosis membranes in seawater desalination, offering robust regeneration performance [3].

Dynamic Covalent Hydrogels for Biomedical Research

D-Glucamine forms a unique boronate ester crosslinking pair with phenylboronic acid (PBA)-functionalized polymers (wPBA) to produce minimally- to non-swelling hydrogels stable over months and demonstrated to be cytocompatible [1]. This specific pairing is not achievable with N-methyl-D-glucamine, as the secondary amine alters crosslinking thermodynamics, making L-glucamine the required building block for this class of dynamic covalent materials.

Lanthanide Catalysts for Phosphate and Nucleic Acid Cleavage

In Ce(IV)-mediated DNA hydrolysis, D-glucamine ranks #1 among 11 tested saccharide/polyol co-ligands, with activity exceeding sorbitol, mannitol, and galactitol by an order-of-magnitude class difference [1]. Procurement of glucamine over these common polyols for lanthanide catalyst formulation is justified by the experimentally demonstrated catalytic rate hierarchy.

Application

Selection Property

Validation Focus

Chiral resolution of carboxylic acid racemates (NSAIDs)

Free amine vs N-alkyl substitution for diastereomeric salt formation

Enantiomeric excess and crystallization efficiency

Selective boron removal from water/seawater

Glucamine scaffold variant (D- vs N-methyl-) and resin functionalization

Boron adsorption capacity and regeneration performance

Dynamic covalent hydrogels for biomedical research

Primary amine–boronate ester pairing with PBA polymers

Swelling ratio, long-term stability, cytocompatibility

Lanthanide catalysts for phosphate/nucleic acid cleavage

Co-ligand catalytic enhancement over common polyols

Relative activity ranking among saccharide/polyol co-ligands

• [1] Beyond Discovery. Resolving Agents – Liquid Chromatography. N-alkyl-D-glucamine family developed by Syntex for naproxen resolution at >1,000 tonnes/year. View Source
• [2] Efficient resolution of naproxen by inclusion crystallization with N-octyl-glucamine. (S)-(+)-Naproxen, >95% e.e. View Source
• [3] US Patent 5,811,558. Process for the resolution of etodolac using glucamine derivatives. Issued September 22, 1998. View Source
• [4] Selective boron removal from seawater using poly-GMA-Glucamine. PubMed (2025). High boron selectivity and robust regeneration in seawater matrices. View Source
• [5] Syntheses of D-glucamine and N-methyl-D-glucamine modified chitosan for boron adsorption. Capacities: 3.5 vs. 7.3 mg/g. View Source
• [6] A new boronate ester-based crosslinking strategy allows the design of nonswelling and long-term stable dynamic covalent hydrogels. PubMed. wPBA/glucamine unique couple. View Source
• [7] Homogeneous catalyst for DNA hydrolysis (4). Efficient DNA hydrolysis by lanthanide–saccharide complexes. PubMed. Glucamine ranked #1; sorbitol, mannitol, galactitol ranked lowest. View Source